N-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-2-carboxamide

Catalog No.
S7749607
CAS No.
M.F
C12H9N3O3S
M. Wt
275.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}...

Product Name

N-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-2-carboxamide

IUPAC Name

N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]furan-2-carboxamide

Molecular Formula

C12H9N3O3S

Molecular Weight

275.29 g/mol

InChI

InChI=1S/C12H9N3O3S/c16-12(8-3-1-5-17-8)13-7-10-14-11(15-18-10)9-4-2-6-19-9/h1-6H,7H2,(H,13,16)

InChI Key

MIJUAYWYRVVHKR-UHFFFAOYSA-N

SMILES

C1=COC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CS3

Canonical SMILES

C1=COC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CS3

Material Science Applications

  • Heterocycles

    The molecule contains furan and oxadiazole rings, which are common building blocks in heterocycles. Heterocycles are a class of organic compounds with a ring structure containing atoms other than carbon. They have various applications in materials science, including pharmaceuticals, dyes, and electronic materials .

  • Thiophene-based materials

    The presence of the thiophene group suggests potential applications in the development of thiophene-based materials. Thiophene is a five-membered aromatic heterocycle containing sulfur. Thiophene-based materials have been studied for their applications in organic electronics, such as field-effect transistors and organic solar cells .

XLogP3

1.7

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

275.03646233 g/mol

Monoisotopic Mass

275.03646233 g/mol

Heavy Atom Count

19

Dates

Last modified: 04-15-2024

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